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Compound of Interest

Compound Name: Sodium undecanoate

L Get Quote

Cat. No.: B3044268

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and streamlined logistical operations is paramount. This document provides essential,
immediate safety and logistical information for the handling of Sodium undecanoate, including
personal protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Sodium undecanoate, appropriate personal protective equipment is crucial to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.

Protection Type

Equipment

Purpose

Eye Protection

Safety glasses with side-

shields

To protect eyes from dust

particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Respiratory Protection

NIOSH-approved particulate

respirator

To be used if ventilation is
inadequate or if dust is

generated.

Body Protection

Laboratory coat

To protect skin and clothing

from contamination.
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Sodium
undecanoate and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area to minimize inhalation of any dust.

Avoid generating dust during handling.

Practice good laboratory hygiene. Wash hands thoroughly after handling and before eating,
drinking, or smoking.

Avoid contact with skin and eyes.
Storage:

o Store in a tightly closed container.
e Keep in a dry and cool place.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Sodium undecanoate is not classified as a hazardous waste under the U.S. Environmental
Protection Agency (EPA) regulations. However, disposal should always be conducted in
accordance with local, state, and federal regulations.

Waste Classification:

e As a non-hazardous solid waste, uncontaminated Sodium undecanoate can typically be
disposed of in the regular trash.

¢ |f Sodium undecanoate is mixed with a hazardous substance, it must be treated as
hazardous waste and disposed of accordingly.
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Disposal Procedure for Non-Hazardous Sodium Undecanoate:

o Ensure the waste is not contaminated with any hazardous materials.

o Place the solid waste in a sealed container to prevent dust dispersion.
» Dispose of the sealed container in the regular solid waste stream.

For disposal of large quantities or contaminated material, it is recommended to contact your
institution's environmental health and safety (EHS) office or a licensed waste disposal

company.

Quantitative Data

The following table summarizes key quantitative data for Sodium undecanoate.

Property Value Source
Molecular Weight 208.27 g/mol [1][2]
Purity >99% [3]
Melting Point Information not available

Solubility in Water Information not available

Density Information not available

Experimental Protocol: Standard Solution
Preparation (Representative Example)

While a specific experimental protocol for a complex procedure involving Sodium
undecanoate was not available in the search results, a fundamental and common laboratory
procedure is the preparation of a standard solution. The following is a representative, step-by-
step guide for this process.

Objective: To prepare a 10 mM aqueous solution of Sodium undecanoate.

Materials:
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e Sodium undecanoate (solid)

o Deionized water

e Analytical balance

e Weighing paper

e Spatula

e 100 mL volumetric flask

o Beaker

e Magnetic stir bar and stir plate

Procedure:

e Calculate the required mass:
o Molecular weight of Sodium undecanoate = 208.27 g/mol .

o For a 10 mM (0.010 mol/L) solution in 100 mL (0.1 L), the required moles are: 0.010 mol/L
*0.1 L =0.001 mol.

o The required mass is: 0.001 mol * 208.27 g/mol = 0.2083 g.
e Weigh the Sodium undecanoate:
o Place a piece of weighing paper on the analytical balance and tare it.

o Carefully weigh out approximately 0.2083 g of Sodium undecanoate onto the weighing
paper using a clean spatula.

 Dissolve the solid:
o Transfer the weighed Sodium undecanoate into a 100 mL beaker.

o Add approximately 50 mL of deionized water to the beaker.
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o Place a magnetic stir bar in the beaker and place it on a magnetic stir plate.

o Stir the solution until the Sodium undecanoate is completely dissolved. Gentle heating
may be applied if necessary to aid dissolution.

o Prepare the final solution:
o Carefully transfer the dissolved solution from the beaker into a 100 mL volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the solute is transferred.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Visual Workflow for Handling Sodium Undecanoate
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Workflow for Handling Sodium Undecanoate
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Caption: A logical workflow for the safe handling and disposal of Sodium undecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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